Cas no 1353960-13-0 (2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol
• CAS No: 1353960-13-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2167843
• Update Time: 2025-05-22

2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol
• 2-(Cyclopropyl((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amino)ethanol
• AM92989
• 2-[Cyclopropyl-(2,3-dihydrobenzo[1,4]dioxin-6-ylmethyl)amino]ethanol

• Inchi： 1S/C14H19NO3/c16-6-5-15(12-2-3-12)10-11-1-4-13-14(9-11)18-8-7-17-13/h1,4,9,12,16H,2-3,5-8,10H2
• InChI Key： WOIVAJKXFXGULF-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC2=C(C=1)OCCO2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Topological Polar Surface Area: 41.9

2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol Security Information

• Storage Condition：(BD502224)

Additional information on 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol

2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol: A Comprehensive Overview

The compound 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol, with CAS No. 1353960-13-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclopropyl group attached to an amino ethanol backbone, with a 2,3-dihydro-benzo[1,4]dioxin moiety further modifying the structure. These structural elements contribute to its bioactivity and therapeutic potential.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and ring-forming processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The use of environmentally friendly reagents and catalysts has also been explored to align with sustainable chemistry practices. These developments highlight the importance of this compound in both academic and industrial settings.

In terms of biological activity, studies have shown that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This makes it a promising candidate for the development of new antibiotics. Additionally, research has demonstrated its ability to modulate cellular signaling pathways, suggesting potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The integration of computational modeling techniques has further enhanced our understanding of its molecular interactions and pharmacokinetic profiles.

The structural versatility of 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol allows for extensive chemical modifications. By altering substituents on the cyclopropyl or dioxin rings, researchers can fine-tune its physicochemical properties and enhance its bioavailability. For instance, recent studies have focused on incorporating lipophilic groups to improve its solubility in biological membranes. Such modifications are critical for advancing this compound into preclinical trials and eventual clinical applications.

Beyond its therapeutic potential, this compound has also found utility in the development of advanced materials. Its unique structure lends itself well to applications in polymer chemistry and nanotechnology. For example, derivatives of this compound have been used as building blocks for constructing stimuli-responsive materials that can respond to external stimuli such as temperature or pH changes. These materials hold promise for use in drug delivery systems and biosensors.

The integration of cutting-edge analytical techniques has significantly improved our ability to characterize this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and stability. Furthermore, the use of X-ray crystallography has allowed researchers to determine its three-dimensional conformation, which is essential for understanding its interactions with biological targets.

In conclusion, 2-[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol represents a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical methodologies, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.